Cas no 119227-98-4 (3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one)

• Product Name: 3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one
• CAS No: 119227-98-4
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 2008926
• PubChem ID: 14162675
• Update Time: 2025-04-21

3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one
• DTXSID101166296
• 119227-98-4
• 1,6-dihydroxy-3-methoxy-2-(3-methylbut-2-enyl)xanthen-9-one
• CHEBI:175159
• 1,6-Dihydroxy-3-methoxy-2-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
• SCHEMBL3416379
• 1,6-Dihydroxy-3-methoxy-2-prenylxanthone

• Inchi： 1S/C19H18O5/c1-10(2)4-6-12-14(23-3)9-16-17(18(12)21)19(22)13-7-5-11(20)8-15(13)24-16/h4-5,7-9,20-21H,6H2,1-3H3
• InChI Key： QKSNMZWDGXOPMT-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C(=C(C(=CC1=2)OC)C/C=C(\C)/C)O)=O)O

Computed Properties

• Exact Mass: 326.11542367g/mol
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-prenylated xanthones